Cas no 1158227-56-5 (2-(4-Bromophenyl)triphenylene)

• Product Name: 2-(4-Bromophenyl)triphenylene
• CAS No: 1158227-56-5
• MF: C₂₄H₁₅Br
• MW: 383.279905557632
• MDL: MFCD28975105
• CID: 3038487
• PubChem ID: 253661447
• Update Time: 2025-07-19

2-(4-Bromophenyl)triphenylene Chemical and Physical Properties

Names and Identifiers

• 2-(4-Bromophenyl)triphenylene
• FWESVNIHRVSDDV-UHFFFAOYSA-N
• SCHEMBL3455249
• 1158277-56-5
• MFCD28975105
• T70109
• 1158227-56-5
• B4955

• MDL： MFCD28975105
• Inchi： 1S/C24H15Br/c25-18-12-9-16(10-13-18)17-11-14-23-21-7-2-1-5-19(21)20-6-3-4-8-22(20)24(23)15-17/h1-15H
• InChI Key： FWESVNIHRVSDDV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=CC=C2C3C=CC=CC=3C3C=CC=CC=3C2=C1

Computed Properties

• Exact Mass: 382.03571g/mol
• Monoisotopic Mass: 382.03571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 7.2

Experimental Properties

• Melting Point: 198.0 to 202.0 deg-C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Triphenylenes

Additional information on 2-(4-Bromophenyl)triphenylene

Introduction to 2-(4-Bromophenyl)triphenylene (CAS No. 1158227-56-5)

2-(4-Bromophenyl)triphenylene, with the chemical formula C₂₄H₁₅Br, is a significant compound in the field of organic chemistry and materials science. This molecule has garnered considerable attention due to its unique structural properties and potential applications in various scientific domains. The presence of a bromine substituent at the para position of the phenyl ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry. This introduction aims to provide a comprehensive overview of the compound, focusing on its chemical structure, synthesis, applications, and recent advancements in research.

The molecular structure of 2-(4-Bromophenyl)triphenylene consists of a central triphenylene core flanked by two phenyl rings, one of which is substituted with a bromine atom at the 4-position. Triphenylene itself is an aromatic hydrocarbon known for its rigid planar structure and high electron delocalization, which contributes to its stability and interesting electronic properties. The introduction of the bromine atom at the 4-position of one phenyl ring introduces electrophilic characteristics, facilitating various chemical transformations such as cross-coupling reactions, which are widely used in pharmaceutical synthesis.

In terms of synthesis, 2-(4-Bromophenyl)triphenylene can be prepared through multiple pathways. One common method involves the bromination of biphenyl derivatives followed by cyclization to form the triphenylene core. Alternatively, palladium-catalyzed cross-coupling reactions can be employed to construct the triphenylene framework from simpler aromatic precursors. These synthetic routes highlight the compound's versatility and its suitability for further functionalization.

The compound's unique structural features make it a promising candidate for applications in organic electronics. Research has demonstrated that derivatives of triphenylene exhibit excellent charge transport properties, making them suitable for use in organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and field-effect transistors (OFETs). Specifically, 2-(4-Bromophenyl)triphenylene has been investigated for its potential as a host material in OLEDs due to its ability to facilitate efficient energy transfer and electron transport.

Recent studies have also explored the photophysical properties of 2-(4-Bromophenyl)triphenylene. Its high fluorescence quantum yield and thermal stability make it an attractive candidate for use in fluorescent sensors and probes. Additionally, its ability to form stable aggregates suggests potential applications in supramolecular chemistry and nanotechnology. These findings underscore the compound's broad utility across multiple scientific disciplines.

In the pharmaceutical field, 2-(4-Bromophenyl)triphenylene has been investigated as a scaffold for drug discovery. Its rigid aromatic structure provides a stable platform for further functionalization, allowing chemists to design molecules with specific biological activities. For instance, studies have shown that certain derivatives of triphenylene exhibit antimicrobial and anti-inflammatory properties. While further research is needed to fully understand their therapeutic potential, these preliminary findings highlight the compound's promise as a pharmacological building block.

The compound's reactivity also makes it valuable in polymer science. Researchers have explored its incorporation into conjugated polymers to enhance charge transport properties. These polymers have potential applications in flexible electronics and solar cells. The ability to fine-tune the electronic properties of these materials through structural modifications offers exciting possibilities for future technological advancements.

The role of 2-(4-Bromophenyl)triphenylene in catalysis has not been extensively studied but remains an area ripe for exploration. Its bromine substituent could serve as a handle for directing catalytic reactions, potentially enabling new synthetic strategies. Such developments could further expand its utility in both academic research and industrial applications.

In conclusion, 2-(4-Bromophenyl)triphenylene (CAS No. 1158227-56-5) is a versatile compound with significant potential across various scientific fields. Its unique structural features, combined with its reactivity and functionalization capabilities, make it a valuable tool for researchers in organic chemistry, materials science, pharmaceuticals, and polymer science. As our understanding of its properties continues to grow, so too will its applications in cutting-edge technologies.